Cas no 959071-91-1 ( )

• Product Name: &nbsp
• CAS No: 959071-91-1
• MF: C₁₁H₇Cl₃N₂
• MW: 273.545679330826
• CID: 870455
• PubChem ID: 623425
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-(3,4-DICHLOROPHENYL)-6-METHYLPYRIMIDINE
• 4-Chloro-2-[3,4-dichlorophenyl]-6-methylpyrimidine
• MFCD11218779
• AKOS009577446
• 959071-91-1
• JFHMOVPYOADUOJ-UHFFFAOYSA-N
•  

• Inchi： 1S/C11H7Cl3N2/c1-6-4-10(14)16-11(15-6)7-2-3-8(12)9(13)5-7/h2-5H,1H3
• InChI Key： JFHMOVPYOADUOJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1N=C(C=C(C)N=1)Cl)Cl

Computed Properties

• Exact Mass: 271.967481g/mol
• Monoisotopic Mass: 271.967481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.8Ų